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Compound of Interest

Compound Name:
4-Amino-5-hydroxynaphthalene-

1,7-disulfonic acid

Cat. No.: B086154 Get Quote

Introduction

The accurate and sensitive detection of nitrite (NO₂⁻) is crucial in various fields, including

environmental monitoring, food safety, and clinical diagnostics. Nitrite levels are a key indicator

of water quality and can be indicative of contamination. In the food industry, nitrites are used as

preservatives in cured meats, but their concentrations must be carefully controlled due to

potential health risks. In biomedical research, nitrite is a stable metabolite of nitric oxide (NO), a

critical signaling molecule, making its measurement essential for studying various physiological

and pathological processes.

H acid (1-amino-8-hydroxynaphthalene-3,6-disulfonic acid) is a versatile chromogenic reagent

that can be employed for the spectrophotometric determination of nitrite. The methodology is

based on the well-established Griess diazotization-coupling reaction. In an acidic environment,

nitrite reacts with a primary aromatic amine to form a diazonium salt. This intermediate then

couples with H acid to produce a highly colored and stable azo dye. The intensity of the

resulting color is directly proportional to the nitrite concentration in the sample, which can be

quantified using spectrophotometry. This method offers a simple, cost-effective, and sensitive

approach for nitrite analysis.

Reaction Mechanism
The detection of nitrite using H acid involves a two-step diazotization-coupling reaction:
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Diazotization: In the presence of an acid, nitrite ions (NO₂⁻) are converted to nitrous acid

(HNO₂). Nitrous acid then reacts with a primary aromatic amine (e.g., sulfanilamide) to form

a diazonium salt.

Azo Coupling: The diazonium salt then acts as an electrophile and couples with the electron-

rich aromatic ring of H acid to form a stable, colored azo dye. The extended conjugation of

the resulting molecule is responsible for its characteristic color.

Quantitative Analysis
The concentration of the colored azo dye, and thus the initial nitrite concentration, is

determined by measuring the absorbance of the solution at its wavelength of maximum

absorbance (λmax) using a spectrophotometer. A calibration curve is constructed by plotting

the absorbance values of a series of standard nitrite solutions against their known

concentrations. The nitrite concentration in an unknown sample can then be determined by

interpolating its absorbance value on the calibration curve.

Data Presentation
The performance of the H acid method for nitrite detection is comparable to other established

colorimetric methods. The following table summarizes typical quantitative data for diazotization-

coupling reactions used in nitrite determination.

Parameter Typical Value

Linear Range 0.05 - 15 µg/mL

Limit of Detection (LOD) 0.01 - 0.1 µg/mL

Molar Absorptivity (ε) 3.2 x 10⁴ - 5.4 x 10⁴ L·mol⁻¹·cm⁻¹

Wavelength of Max. Absorbance (λmax) 490 - 550 nm

Reaction Time 10 - 20 minutes

Stability of Azo Dye > 1 hour

Note: The exact values can vary depending on the specific primary aromatic amine used,

reaction conditions (pH, temperature), and the instrumentation.
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Experimental Protocols
Reagent Preparation

Standard Nitrite Stock Solution (100 µg/mL): Dissolve 0.150 g of dry sodium nitrite (NaNO₂)

in 1000 mL of deionized water. This solution is stable for several weeks when stored at 4°C.

Working Standard Nitrite Solutions: Prepare a series of working standards by diluting the

stock solution with deionized water to achieve concentrations within the desired linear range

(e.g., 0.1, 0.5, 1, 2, 5, 10 µg/mL).

Acid Reagent (e.g., 2 M HCl): Carefully add 167 mL of concentrated hydrochloric acid (HCl)

to approximately 800 mL of deionized water in a 1 L volumetric flask. Allow the solution to

cool to room temperature and then dilute to the mark with deionized water.

Diazotizing Reagent (e.g., 0.5% w/v Sulfanilamide): Dissolve 0.5 g of sulfanilamide in 100

mL of the acid reagent.

Coupling Reagent (0.1% w/v H Acid): Dissolve 0.1 g of H acid (1-amino-8-

hydroxynaphthalene-3,6-disulfonic acid) in 100 mL of deionized water. Gentle warming may

be required to facilitate dissolution.

Experimental Procedure
Sample Preparation: If the sample contains suspended particles, it should be filtered through

a 0.45 µm filter. If the expected nitrite concentration is high, dilute the sample accordingly

with deionized water.

Reaction:

Pipette 5.0 mL of the sample or standard solution into a test tube.

Add 1.0 mL of the diazotizing reagent (sulfanilamide solution) and mix well.

Allow the reaction to proceed for 5 minutes at room temperature to ensure complete

diazotization.

Add 1.0 mL of the coupling reagent (H acid solution) and mix thoroughly.
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Allow the solution to stand for 15 minutes at room temperature for color development.

Measurement:

Set the spectrophotometer to the predetermined wavelength of maximum absorbance

(λmax) for the formed azo dye (typically between 490-550 nm).

Use a reagent blank (5.0 mL of deionized water subjected to the same procedure) to zero

the spectrophotometer.

Measure the absorbance of each standard and sample solution.

Data Analysis:

Construct a calibration curve by plotting the absorbance of the standards against their

corresponding nitrite concentrations.

Determine the concentration of nitrite in the sample by comparing its absorbance to the

calibration curve.
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Caption: Chemical reaction pathway for nitrite detection using H acid.
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To cite this document: BenchChem. [Application Notes: H Acid as a Chromogenic Reagent
for Nitrite Detection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086154#using-h-acid-as-a-chromogenic-reagent-for-
nitrite-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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